Cas no 1798543-29-9 (N-[1-[(2,3-Dihydro-1,4-benzodioxin-2-yl)methyl]-1H-pyrazol-4-yl]tetrahydro-3-furancarboxamide)

• Product Name: N-[1-[(2,3-Dihydro-1,4-benzodioxin-2-yl)methyl]-1H-pyrazol-4-yl]tetrahydro-3-furancarboxamide
• CAS No: 1798543-29-9
• MF: C₁₇H₁₉N₃O₄
• MW: 329.350464105606
• CID: 5375245
• Update Time: 2025-05-21

N-[1-[(2,3-Dihydro-1,4-benzodioxin-2-yl)methyl]-1H-pyrazol-4-yl]tetrahydro-3-furancarboxamide Chemical and Physical Properties

Names and Identifiers

• N-[1-[(2,3-Dihydro-1,4-benzodioxin-2-yl)methyl]-1H-pyrazol-4-yl]tetrahydro-3-furancarboxamide

• Inchi： 1S/C17H19N3O4/c21-17(12-5-6-22-10-12)19-13-7-18-20(8-13)9-14-11-23-15-3-1-2-4-16(15)24-14/h1-4,7-8,12,14H,5-6,9-11H2,(H,19,21)
• InChI Key： YDBBYXOJWAHYFW-UHFFFAOYSA-N
• SMILES： O1CCC(C(NC2=CN(CC3COC4=CC=CC=C4O3)N=C2)=O)C1

Computed Properties

• Exact Mass: 329.138
• Monoisotopic Mass: 329.138
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6A^2

Experimental Properties

• Density: 1.43±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 584.8±50.0 °C(Predicted)
• pka: 13.78±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on N-[1-[(2,3-Dihydro-1,4-benzodioxin-2-yl)methyl]-1H-pyrazol-4-yl]tetrahydro-3-furancarboxamide

Comprehensive Overview of N-[1-[(2,3-Dihydro-1,4-benzodioxin-2-yl)methyl]-1H-pyrazol-4-yl]tetrahydro-3-furancarboxamide (CAS No. 1798543-29-9)

The compound N-[1-[(2,3-Dihydro-1,4-benzodioxin-2-yl)methyl]-1H-pyrazol-4-yl]tetrahydro-3-furancarboxamide (CAS No. 1798543-29-9) is a specialized organic molecule with a unique structural framework. This compound features a benzodioxin core linked to a pyrazole moiety, further connected to a tetrahydrofuran carboxamide group. Such intricate architecture makes it a subject of interest in pharmaceutical and chemical research, particularly in the development of novel bioactive agents.

Researchers are increasingly focusing on benzodioxin derivatives due to their potential therapeutic applications. The presence of the pyrazole ring in this compound enhances its versatility, as pyrazoles are known for their role in drug design, offering antimicrobial, anti-inflammatory, and anticancer properties. The tetrahydrofuran carboxamide segment further contributes to the molecule's stability and bioavailability, making it a promising candidate for further study.

In the context of current trends, the demand for heterocyclic compounds like N-[1-[(2,3-Dihydro-1,4-benzodioxin-2-yl)methyl]-1H-pyrazol-4-yl]tetrahydro-3-furancarboxamide is rising, driven by advancements in medicinal chemistry and drug discovery. Scientists are exploring its potential in targeting specific enzymes or receptors, which aligns with the growing interest in precision medicine and personalized therapeutics. This compound's unique structure could pave the way for innovative treatments in areas such as neurology, oncology, and metabolic disorders.

The synthesis of CAS No. 1798543-29-9 involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Key steps may include the formation of the benzodioxin ring, followed by functionalization with the pyrazole and tetrahydrofuran carboxamide groups. Researchers are also investigating greener synthetic routes to align with the global push for sustainable chemistry and reduced environmental impact.

From an industrial perspective, N-[1-[(2,3-Dihydro-1,4-benzodioxin-2-yl)methyl]-1H-pyrazol-4-yl]tetrahydro-3-furancarboxamide is gaining attention as a potential intermediate in the production of high-value pharmaceuticals. Its compatibility with various chemical modifications makes it a valuable building block for creating libraries of derivatives, which can be screened for biological activity. This approach is central to modern drug discovery pipelines, where diversity-oriented synthesis plays a critical role.

Analytical characterization of this compound typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC to confirm its structure and purity. These methods are essential for ensuring the reliability of research findings and facilitating regulatory approvals in pharmaceutical applications. The compound's stability under various conditions is also a key area of investigation, as it impacts storage, handling, and formulation strategies.

In summary, N-[1-[(2,3-Dihydro-1,4-benzodioxin-2-yl)methyl]-1H-pyrazol-4-yl]tetrahydro-3-furancarboxamide (CAS No. 1798543-29-9) represents a fascinating example of modern heterocyclic chemistry. Its multifaceted structure and potential applications make it a compelling subject for ongoing research, particularly in the realms of drug development and molecular design. As scientific understanding of this compound deepens, it may unlock new possibilities for addressing unmet medical needs and advancing the field of therapeutic innovation.